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Compound of Interest

Compound Name: [(2-Nitrophenyl)sulfonyl]acetic acid

CAS No.: 27489-27-6

Cat. No.: B1348928

Get Quote

Executive Summary & Chemical Identification
[(2-Nitrophenyl)sulfonyl]acetic acid is a specialized organic reagent often used in synthetic

chemistry as a protecting group precursor or active methylene compound. Its disposal requires

strict adherence to protocols for acidic organic waste containing sulfur and nitrogen.
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Parameter Details

Chemical Name [(2-Nitrophenyl)sulfonyl]acetic acid

Common Abbreviations o-Nosylacetic acid, Ns-AcOH

Functional Groups
Sulfonyl (-SO₂-), Carboxylic Acid (-COOH), Nitro

(-NO₂)

Molecular Formula C₈H₇NO₆S

CAS Number
Verify on specific container (Note: Distinct from

the sulfanyl analog CAS 6375-65-1)

Physical State Solid (typically off-white to yellow powder)

Acidity (pKa)
Acidic (Active methylene group enhances acidity

of α-protons)

Core Hazard Profile
Corrosivity/Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category

2A).

Reactivity: The methylene group between the electron-withdrawing sulfonyl and carboxyl

groups is "active" (acidic).[1] It can form carbanions in the presence of strong bases.

Thermal Stability: Contains a nitro group; while generally stable, avoid subjecting to high

heat or shock, especially if dry or mixed with metals.

Pre-Disposal Handling & Segregation
Before initiating disposal, the waste stream must be characterized to prevent dangerous

incompatibilities.

Segregation Logic
DO NOT MIX WITH:

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of violent oxidation of the sulfur/organic

backbone.
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Strong Bases: (e.g., Sodium Hydroxide, Potassium tert-butoxide) – Exothermic

deprotonation of the carboxylic acid and active methylene group.

Reducing Agents: Potential reaction with the nitro group.[2]

Waste Stream Classification
Waste Type Classification Container Type Labeling

Pure Solid
Hazardous Solid

Waste
HDPE or Glass

"Toxic/Irritant Solid -

Organic Acid"

Aqueous Solution
Corrosive Acidic

Waste
HDPE

"Corrosive Liquid - pH

< 2"

Organic Solvent

Solution

Flammable/Toxic

Solvent
Glass or Coated Steel

"Flammable Organic

Waste + Acid"

Step-by-Step Disposal Procedures
Scenario A: Small Scale (Lab Bench / < 50g)
Use this protocol for residual solids or small reaction mixtures.

Prerequisites: Fume hood, Neoprene/Nitrile gloves, Safety Goggles, Lab coat.

Dissolution:

Dissolve the solid waste in a combustible solvent (e.g., Acetone or Ethanol). The

compound is moderately soluble in polar organic solvents.

Neutralization (Optional but Recommended for Aqueous Streams):

Caution: Do not use strong bases like NaOH pellets directly.

Slowly add a 5% Sodium Bicarbonate (

) solution.

Observation: Expect bubbling (
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release). The carboxylic acid will convert to the sodium salt (

), increasing water solubility.

Final Packaging:

Transfer the mixture to a solvent waste container.

Do not dispose of down the drain, even if neutralized, due to the presence of the nitro-

aromatic and sulfonyl moieties which are environmental pollutants.

Scenario B: Large Scale / Stockpile (> 50g)
Use this protocol for expired inventory or bulk waste.

Do Not Treat: Do not attempt to neutralize or dissolve large quantities in the lab to avoid

generating excessive heat or gas.

Labeling: Label the original container clearly with "Obsolete Chemical - For Incineration."

Disposal Path: Hand over to a licensed hazardous waste contractor. The preferred

destruction method is High-Temperature Incineration equipped with a scrubber to manage

Sulfur Oxides (

) and Nitrogen Oxides (

) byproducts.

Diagram: Waste Segregation Decision Tree
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Legend

Waste Identification:
[(2-Nitrophenyl)sulfonyl]acetic acid

Physical State?

Solid Waste Liquid/Solution

Pure Chemical Contaminants?

Mixed with Solvents/Reagents
Pack in HDPE/Glass.

Label: Organic Acid Solid.
Ship for Incineration.

Check Compatibility.
Segregate from Oxidizers/Bases.

Dispose as Solvent Waste.

Decision Point Safe Path Hazard Check

Click to download full resolution via product page

Caption: Decision logic for segregating solid vs. liquid waste streams to ensure compatibility.

Emergency Procedures: Spill Response
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Spill Cleanup Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1348928/docs?utm_src=pdf-body-img#comprehensive-disposal-handling-guide-2-nitrophenyl-sulfonyl-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate & Isolate: Clear the immediate area.[3] If the spill is >100g or outside a fume hood,

evacuate the lab.

PPE: Wear double nitrile gloves, safety goggles, and a lab coat. Use a P95/N95 respirator if

dust is present.

Containment:

Solids: Cover with a plastic sheet to prevent dust dispersion.

Liquids: Surround with absorbent pads or vermiculite.

Neutralization/Cleanup:

Use a Spill Kit designed for acids (often contains neutralizing agents like calcium

carbonate).

Alternative: Cover with dry sand or soda ash (

). Mix gently.

Scoop material into a wide-mouth hazardous waste jar.

Decontamination: Wipe the surface with water and soap. Test pH of the surface to ensure

neutrality (pH 6-8).

Diagram: Spill Response Workflow

Spill Detected Assess Volume & Location Don PPE:
Gloves, Goggles, Lab Coat

Containment:
Absorbent Pads / Sand

Cleanup:
Scoop into Waste Jar

Decontaminate Surface
(Soap + Water)

Click to download full resolution via product page

Caption: Operational workflow for safely managing a chemical spill in the laboratory.

Regulatory Compliance (US/EU Context)
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RCRA (USA): This chemical is not typically listed on the P-list or U-list (unless specifically

designated by CAS). However, it often falls under Characteristic Waste:

D002 (Corrosivity): If the waste is aqueous and pH ≤ 2.

General Organic Waste: If dissolved in solvents (e.g., F-listed solvents).

European Waste Code (EWC):

16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

Final Disposal Recommendation: The gold standard for disposal of sulfonyl-nitro compounds is

incineration at a permitted hazardous waste facility. This ensures the thermal destruction of the

nitro group and the capture of sulfur emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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